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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Propyloctanal, including detailed operational and disposal plans. Our goal is to be

your preferred source for laboratory safety and chemical handling information, building deep

trust by providing value beyond the product itself.

Essential Safety Information at a Glance
Proper handling of 2-Propyloctanal requires adherence to strict safety protocols to minimize

risk and ensure a safe laboratory environment. The following table summarizes key quantitative

data for 2-Propyloctanal.

Property Value

Molecular Formula C₁₁H₂₂O

Molecular Weight 170.29 g/mol [1]

CAS Number 61611-52-7[1]

Physical State Liquid (presumed based on structure)

Boiling Point Data not readily available

Flash Point Data not readily available

Density Data not readily available
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Personal Protective Equipment (PPE)
When handling 2-Propyloctanal, a comprehensive approach to personal protective equipment

is crucial. The following PPE is recommended to prevent skin and eye contact, as well as

inhalation of any potential vapors.

Eye Protection: Wear tightly fitting safety goggles with side-shields. If there is a splash

hazard, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.

Gloves must be inspected before use and replaced immediately if contaminated or

damaged.

Body Protection: A flame-retardant lab coat should be worn over personal clothing. For tasks

with a higher risk of splashes, a chemical-resistant apron is recommended.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate or if there is a risk of aerosol generation, a NIOSH-

approved respirator with an appropriate organic vapor cartridge should be used.

Experimental Protocol: Representative Aldol
Condensation
The following is a representative experimental protocol for an aldol condensation reaction, a

common application for aldehydes like 2-Propyloctanal. This procedure should be adapted

based on the specific requirements of your research.

Objective: To synthesize a larger molecule via a base-catalyzed aldol condensation using 2-
Propyloctanal.

Materials:

2-Propyloctanal

A suitable ketone (e.g., acetone)

Sodium hydroxide (NaOH) solution (e.g., 2M)
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Ethanol (95%)

Glacial acetic acid

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Beakers and graduated cylinders

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 2-
Propyloctanal and the chosen ketone in the desired stoichiometric ratio.

Solvent Addition: Add 95% ethanol to the flask to dissolve the reactants.

Initiation of Reaction: While stirring, slowly add the 2M sodium hydroxide solution to the

flask. The reaction is often exothermic, and the flask may become warm.[2]

Reaction Monitoring: Continue stirring the mixture. The reaction progress can be monitored

by the formation of a precipitate. If no precipitate forms after a set time at room temperature,

the reaction mixture can be gently heated to encourage the reaction.[3]

Quenching and Neutralization: Once the reaction is complete, cool the mixture in an ice bath.

Slowly add a dilute solution of acetic acid to neutralize the sodium hydroxide catalyst.

Product Isolation: Isolate the solid product by vacuum filtration.
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Washing: Wash the crude product with cold 95% ethanol, followed by a dilute acetic acid

solution in ethanol, and a final wash with cold 95% ethanol to remove any unreacted starting

materials and byproducts.[3]

Drying and Purification: Dry the isolated product. Further purification can be achieved

through recrystallization from a suitable solvent.[3]
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Experimental Workflow: Aldol Condensation
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A flowchart of the aldol condensation experimental workflow.
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Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Always work in a well-ventilated area, such as a chemical fume hood.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where 2-Propyloctanal is handled.

Wash hands thoroughly after handling.

Ground and bond containers when transferring material to prevent static discharge.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition, heat, and incompatible materials such as strong

oxidizing agents, acids, and bases.

Disposal Plan
Proper disposal of 2-Propyloctanal and any contaminated materials is essential to protect the

environment and comply with regulations.

Waste Collection:

Collect waste 2-Propyloctanal and any solutions containing it in a dedicated, properly

labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal of Contaminated Materials:
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Contaminated materials such as gloves, paper towels, and pipette tips should be collected

in a separate, labeled hazardous waste container.

Neutralization (for Aldehyde Waste):

Spent aldehyde waste may be deactivated by chemical treatment to reduce its toxicity.[4]

This should only be performed by trained personnel following a validated procedure.

After neutralization, the pH should be checked to ensure it is within the acceptable range

for disposal, as determined by local regulations.[5]

Final Disposal:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety (EHS) department for specific

guidance on hazardous waste disposal procedures. Never pour chemical waste down the

drain without proper authorization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15460182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15460182?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Propyloctanal | C11H22O | CID 14029656 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. youtube.com [youtube.com]

3. amherst.edu [amherst.edu]

4. apps.ecology.wa.gov [apps.ecology.wa.gov]

5. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Propyloctanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460182#personal-protective-equipment-for-
handling-2-propyloctanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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